3-(furan-2-yl)-N-phenylpropanamide

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: 3-(furan-2-yl)-N-phenylpropanamide
• InChI: InChI=1S/C13H13NO2/c15-13(9-8-12-7-4-10-16-12)14-11-5-2-1-3-6-11/h1-7,10H,8-9H2,(H,14,15)
• InChI Key: BYXMJELGZSRWNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CCC2=CC=CO2

Description

3-(Furan-2-yl)-N-phenylpropanamide is a chemical compound of interest in life sciences research, particularly in the development of agrochemicals and antimicrobial agents. Its structure, featuring a furan ring linked to a N-phenylpropanamide core, is a key scaffold found in compounds with demonstrated biological activity . Research on structurally similar N-(3-furan-2-yl-1-phenyl-1H-pyrazol-5-yl) amide derivatives has shown promising herbicidal and antifungal properties . These analogues are investigated as novel leads for pesticides, with some designed to target enzymes like transketolase in plants . Furthermore, related Mannich base derivatives incorporating furan and amide groups have been synthesized and evaluated for their antimicrobial activity, showing effectiveness against various bacterial and fungal strains . Another close analogue, 3-aryl-3-(furan-2-yl)propanoic acid, has also been reported to exhibit good antimicrobial activity against pathogens such as Candida albicans , Escherichia coli , and Staphylococcus aureus . This suggests that 3-(furan-2-yl)-N-phenylpropanamide may serve as a valuable precursor or model compound for researchers in medicinal and agricultural chemistry exploring new active ingredients. This product is intended for research use only and is not for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(furan-2-yl)-N-phenylpropanamide typically involves the reaction of furan-2-carboxylic acid with phenylamine (aniline) in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The reaction is carried out in an inert solvent such as dichloromethane at room temperature. The general reaction scheme is as follows:

$$\text{Furan-2-carboxylic acid} + \text{Phenylamine} \xrightarrow{\text{DCC, DMAP}} \text{3-(furan-2-yl)-N-phenylpropanamide}$$Furan-2-carboxylic acid+PhenylamineDCC, DMAP​3-(furan-2-yl)-N-phenylpropanamide

Industrial Production Methods: In an industrial setting, the synthesis may be scaled up using continuous flow reactors to ensure consistent product quality and yield. The use of automated systems for reagent addition and temperature control can further enhance the efficiency of the process.

Chemical Reactions Analysis

Types of Reactions: 3-(furan-2-yl)-N-phenylpropanamide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dione derivatives.

Reduction: The amide group can be reduced to form the corresponding amine.

Substitution: Electrophilic substitution reactions can occur on the phenyl ring, leading to various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO₄) or chromium trioxide (CrO₃) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

Substitution: Electrophiles such as halogens (Cl₂, Br₂) or nitrating agents (HNO₃).

Major Products:

Oxidation: Furan-2,5-dione derivatives.

Reduction: 3-(furan-2-yl)-N-phenylpropanamine.

Substitution: Various substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor, particularly in the inhibition of bacterial urease.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the development of novel materials with specific properties, such as polymers and resins.

Mechanism of Action

The mechanism of action of 3-(furan-2-yl)-N-phenylpropanamide involves its interaction with specific molecular targets. For instance, as an enzyme inhibitor, it may bind to the active site of the enzyme, blocking its activity and preventing the substrate from accessing the catalytic site. This inhibition can disrupt essential biological pathways, leading to the desired therapeutic effect .

Comparison with Similar Compounds

Structural Analogues with Halogen Substituents

Halogenation of the furan or phenyl ring is a common modification. These substitutions alter electronic properties and lipophilicity, impacting biological activity and solubility.

Examples :

• 3-(5-(4-Bromophenyl)furan-2-yl)-N-phenylpropanamide (C₁₉H₁₆BrNO₂; MW: 370.25 g/mol): Incorporates a bromophenyl group on the furan ring, increasing molecular weight and lipophilicity. Biological activity remains unreported, but bromine’s electron-withdrawing nature may enhance stability .
• 3-[5-(4-Chlorophenyl)furan-2-yl]-N-phenylpropanamide (C₁₉H₁₆ClNO₂; MW: 325.80 g/mol): Chlorine substitution similarly enhances lipophilicity. Analogues like this are often explored for pesticidal or medicinal applications .

Nitro-Substituted Derivatives

• N-(2-Nitrophenyl)-3-[5-(3-nitrophenyl)-2-furyl]propanamide (C₁₉H₁₄N₃O₅; MW: 381.33 g/mol): Features dual nitro groups on both phenyl and furan rings. Such derivatives may exhibit enhanced binding to nitroreductase enzymes, though specific activity data are lacking .

Acrylamide vs. Propanamide Derivatives

Replacing the propanamide backbone with an acrylamide linker modifies conformational flexibility and electronic properties:

• (E)-3-Furan-2-yl-N-p-tolyl-acrylamide (PAM-2) : This acrylamide derivative, synthesized via EDC/HOBt coupling, demonstrates potent neuropathic pain relief in mice, highlighting how structural flexibility influences pharmacological targets .

Heterocyclic and Aromatic Extensions

Extensions of the aromatic system or incorporation of heterocycles can modulate bioactivity:

• 3-(5-Hydroxy-4H-pyrazol-3-yl)-N-phenylbutanamide : A pyrazole derivative of the parent compound, synthesized via the Mannich reaction, shows antimicrobial activity, emphasizing the importance of heterocyclic additions .
• (±)-N-(3-Chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide : Incorporates a naphthalene moiety, enhancing π-π stacking interactions. Such modifications are common in anticancer drug design .

Data Tables

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Furan)	Substituents (Phenyl)	Molecular Weight (g/mol)	Notable Properties/Activities	Reference
3-(Furan-2-yl)-N-phenylpropanamide	None	None	229.27	Antimicrobial scaffold
3-(5-(4-Bromophenyl)furan-2-yl)-N-phenylpropanamide	4-Bromophenyl	None	370.25	Increased lipophilicity
N-(2-Nitrophenyl)-3-[5-(3-nitrophenyl)-2-furyl]propanamide	3-Nitrophenyl	2-Nitrophenyl	381.33	Electron-withdrawing effects
(E)-3-Furan-2-yl-N-p-tolyl-acrylamide (PAM-2)	None	p-Tolyl	265.30	Neuropathic pain relief

Q & A

Q. Can 3-(furan-2-yl)-N-phenylpropanamide act synergistically with other bioactive compounds?

• Methodology : Test combinations (e.g., with NSAIDs or antifungals) in checkerboard assays. Calculate fractional inhibitory concentration (FIC) indices. Propanamide derivatives in show synergistic enzyme inhibition .